(6-Benzyloxy-benzofuran-2-yl)-methanol
Overview
Description
“C-(6-Benzyloxy-benzofuran-2-yl)-methylamine” is a chemical compound that is available for purchase from various suppliers . It’s used in research and lab settings .
Molecular Structure Analysis
The molecular structure of this compound is not explicitly provided in the search results .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are not detailed in the search results .Scientific Research Applications
Synthetic Approaches and Chemical Properties
Synthetic Methodologies : Research into benzofuran derivatives involves novel synthetic approaches to enhance selectivity and yield. For instance, a study described a selective CB2 receptor agonist derived from benzofuran compounds, emphasizing palladium-catalyzed tandem intramolecular Heck/Suzuki cross-coupling reactions as key steps in the synthesis process (Luo & Naguib, 2012).
Antioxidative Activities : The comparison between natural and synthetic benzofuran-stilbene derivatives revealed their antioxidative potential, with certain synthetic compounds exhibiting significant antioxidative actions based on OH bond breakage. This insight is crucial for designing antioxidants with enhanced efficiency (Thuy et al., 2021).
Biomedical Applications
Antimicrobial Activities : Benzofuran derivatives have been synthesized and evaluated for their antimicrobial properties. A series of new benzofuran derivatives showed promising antimicrobial activity, indicating the potential of these compounds in developing new antimicrobial agents (Kenchappa et al., 2016).
Antioxidant and Antimitotic Activities : Studies on benzofuran-linked tetralones as antimitotic agents and benzofuran derivatives as potent α-amylase inhibitors and radical scavengers highlight the diverse biological activities of these compounds. Their roles in inhibiting α-amylase and scavenging radicals, along with moderate antimitotic activities, underscore their utility in therapeutic applications (Umesha et al., 2018); (Ali et al., 2020).
Material Science and Photobiology
- Photochemical Synthesis : Photo-reorganization of benzofuran compounds has been utilized for the green synthesis of angular pentacyclics, demonstrating the potential of benzofuran derivatives in material science and photobiology (Dalal et al., 2017).
Mechanism of Action
Future Directions
properties
IUPAC Name |
(6-phenylmethoxy-1-benzofuran-2-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O3/c17-10-15-8-13-6-7-14(9-16(13)19-15)18-11-12-4-2-1-3-5-12/h1-9,17H,10-11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMOQVYBNUKGQQL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC3=C(C=C2)C=C(O3)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Benzyloxy-benzofuran-2-yl)-methanol | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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